1-(1,3-benzoxazol-2-yl)-N-(3-methanesulfonamidophenyl)pyrrolidine-2-carboxamide

• IUPAC Name: 1-(1,3-benzoxazol-2-yl)-N-[3-(methanesulfonamido)phenyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H20N4O4S/c1-28(25,26)22-14-7-4-6-13(12-14)20-18(24)16-9-5-11-23(16)19-21-15-8-2-3-10-17(15)27-19/h2-4,6-8,10,12,16,22H,5,9,11H2,1H3,(H,20,24)
• InChI Key: SCCXBSVKHKOTKX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)NC(=O)C2CCCN2C3=NC4=CC=CC=C4O3
• Molecular Formula: C19H20N4O4S
• Molecular Weight: 400.5 g/mol

Description

1-(1,3-benzoxazol-2-yl)-N-(3-methanesulfonamidophenyl)pyrrolidine-2-carboxamide, also known as BZP, is a synthetic compound that has been of interest to researchers due to its potential applications in scientific research. This compound has been shown to have a range of biochemical and physiological effects, and its mechanism of action is still being studied. In

Scientific Research Applications

Novel Synthetic Approaches

Research on the synthesis of sulfonamide derivatives, such as the rearrangement of threonine and serine-based N-sulfonamides, showcases innovative synthetic methodologies that yield chiral pyrrolidine derivatives. These processes highlight the versatility of sulfonamides in synthesizing complex organic structures with potential pharmacological applications (Králová et al., 2019).

Antimalarial and Antiviral Applications

A theoretical investigation into antimalarial sulfonamides as potential COVID-19 drugs utilizing computational calculations and molecular docking studies exemplifies the role of sulfonamide derivatives in addressing global health challenges. This research indicates that specific sulfonamide structures could be effective against a range of pathogens, showcasing their broad therapeutic potential (Fahim & Ismael, 2021).

Antitumor and Antibacterial Agents

The synthesis of thiophene and N-substituted thieno[3,2-d]pyrimidine derivatives, which demonstrate potent antitumor and antibacterial activities, illustrates the pharmaceutical applications of sulfonamide derivatives. These compounds have shown higher activity against cancer cell lines than standard drugs, suggesting their potential in developing new anticancer therapies (Hafez, Alsalamah, & El-Gazzar, 2017).

Antioxidant Activity

The study on the synthesis of 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives and their antioxidant activities showcases the potential of sulfonamide derivatives in combating oxidative stress. Some synthesized compounds exhibited potent antioxidant activities, surpassing that of ascorbic acid, indicating their utility in developing antioxidant therapies (Tumosienė et al., 2019).

Advanced Material Applications

Research into photosensitive poly(benzoxazole) based on precursor from diphenyl isophthalate and bis(o-aminophenol) demonstrates the application of benzoxazole derivatives in material science, particularly in developing photosensitive materials. This research highlights the potential of these compounds in creating advanced materials with specific light-responsive properties (Ebara, Shibasaki, & Ueda, 2003).